tert-Butyl 5-amino-4-bromo-2-fluorobenzoate

• IUPAC Name: tert-butyl 5-amino-4-bromo-2-fluorobenzoate
• InChI: InChI=1S/C11H13BrFNO2/c1-11(2,3)16-10(15)6-4-9(14)7(12)5-8(6)13/h4-5H,14H2,1-3H3
• InChI Key: NSTCKZGCZFFDQI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC(=C(C=C1F)Br)N
• Molecular Formula: C11H13BrFNO2
• Molecular Weight: 290.13 g/mol
• CAS No.: 2248410-53-7

Description

Tert-Butyl 5-amino-4-bromo-2-fluorobenzoate is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound belongs to the class of benzoic acid derivatives and has a molecular weight of 326.15 g/mol. The chemical formula of this compound is C12H13BrFNO2.

Mechanism of Action

The mechanism of action of tert-Butyl 5-amino-4-bromo-2-fluorobenzoate is not well understood. However, it is believed to act by inhibiting the activity of protein kinases, which are enzymes that play a key role in cell signaling pathways. By inhibiting protein kinases, this compound may be able to disrupt the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, some studies suggest that this compound may have cytotoxic effects on cancer cells. It may also have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using tert-Butyl 5-amino-4-bromo-2-fluorobenzoate in lab experiments is that it is relatively easy to synthesize. It is also stable under normal laboratory conditions. However, one limitation is that its mechanism of action is not well understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on tert-Butyl 5-amino-4-bromo-2-fluorobenzoate. One area of interest is the development of more potent and selective inhibitors of protein kinases using this compound as a starting material. Another area of interest is the exploration of its potential applications in other fields, such as materials science and catalysis. Finally, more research is needed to understand its mechanism of action and its potential therapeutic applications.

Synthesis Methods

The synthesis of tert-Butyl 5-amino-4-bromo-2-fluorobenzoate involves the reaction between 5-amino-2-fluorobenzoic acid and tert-butyl 4-bromo-2-oxoacetate. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction yields this compound as a white crystalline solid.

Scientific Research Applications

Tert-Butyl 5-amino-4-bromo-2-fluorobenzoate has potential applications in scientific research, particularly in the field of medicinal chemistry. This compound can be used as a starting material for the synthesis of various biologically active molecules. For example, it can be used to synthesize inhibitors of protein kinases, which are important targets for the treatment of cancer and other diseases.